N-(5-bromopyridin-2-yl)-N-ethyl-1-(4-fluorophenyl)triazole-4-carboxamide

• IUPAC Name: N-(5-bromopyridin-2-yl)-N-ethyl-1-(4-fluorophenyl)triazole-4-carboxamide
• InChI: InChI=1S/C16H13BrFN5O/c1-2-22(15-8-3-11(17)9-19-15)16(24)14-10-23(21-20-14)13-6-4-12(18)5-7-13/h3-10H,2H2,1H3
• InChI Key: ITALDIVSIWOQCQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=NC=C(C=C1)Br)C(=O)C2=CN(N=N2)C3=CC=C(C=C3)F
• Molecular Formula: C16H13BrFN5O
• Molecular Weight: 390.21 g/mol

Description

N-(5-bromopyridin-2-yl)-N-ethyl-1-(4-fluorophenyl)triazole-4-carboxamide, also known as BPTC, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. BPTC belongs to the class of triazole derivatives that have been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-(5-bromopyridin-2-yl)-N-ethyl-1-(4-fluorophenyl)triazole-4-carboxamide is not fully understood. However, it has been proposed that N-(5-bromopyridin-2-yl)-N-ethyl-1-(4-fluorophenyl)triazole-4-carboxamide may inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. N-(5-bromopyridin-2-yl)-N-ethyl-1-(4-fluorophenyl)triazole-4-carboxamide has also been found to inhibit the replication of certain viruses by interfering with their ability to bind to host cells.
Biochemical and Physiological Effects:
N-(5-bromopyridin-2-yl)-N-ethyl-1-(4-fluorophenyl)triazole-4-carboxamide has been found to have both biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. N-(5-bromopyridin-2-yl)-N-ethyl-1-(4-fluorophenyl)triazole-4-carboxamide has also been found to inhibit the growth and proliferation of fungi and viruses. In addition, N-(5-bromopyridin-2-yl)-N-ethyl-1-(4-fluorophenyl)triazole-4-carboxamide has been found to have neuroprotective effects, which may make it a potential therapeutic agent for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-bromopyridin-2-yl)-N-ethyl-1-(4-fluorophenyl)triazole-4-carboxamide in lab experiments is that it has a relatively simple synthesis method, which makes it easy to produce in large quantities. However, one limitation of N-(5-bromopyridin-2-yl)-N-ethyl-1-(4-fluorophenyl)triazole-4-carboxamide is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the scientific research of N-(5-bromopyridin-2-yl)-N-ethyl-1-(4-fluorophenyl)triazole-4-carboxamide. One potential direction is to further investigate its anticancer properties and optimize its therapeutic potential. Another direction is to study its potential as a diagnostic tool for Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of N-(5-bromopyridin-2-yl)-N-ethyl-1-(4-fluorophenyl)triazole-4-carboxamide and to identify any potential side effects.

Synthesis Methods

The synthesis of N-(5-bromopyridin-2-yl)-N-ethyl-1-(4-fluorophenyl)triazole-4-carboxamide involves the reaction of 5-bromopyridin-2-amine with ethyl 4-fluorophenyl-1H-1,2,3-triazole-4-carboxylate in the presence of a catalyst. The resulting product is then purified using column chromatography. The yield of N-(5-bromopyridin-2-yl)-N-ethyl-1-(4-fluorophenyl)triazole-4-carboxamide is typically around 50%.

Scientific Research Applications

N-(5-bromopyridin-2-yl)-N-ethyl-1-(4-fluorophenyl)triazole-4-carboxamide has been found to exhibit potential therapeutic applications in various scientific research fields. It has been studied for its anticancer, antifungal, and antiviral activities. N-(5-bromopyridin-2-yl)-N-ethyl-1-(4-fluorophenyl)triazole-4-carboxamide has also been found to have potential as a diagnostic tool for Alzheimer's disease.